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Compound of Interest

Compound Name:
3,6-Dimethyl-1,4-dioxane-2,5-

dione

Cat. No.: B1217422 Get Quote

An In-depth Technical Guide on the Safety and Handling of 3,6-Dimethyl-1,4-dioxane-2,5-
dione

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safe handling, storage, and

disposal of 3,6-Dimethyl-1,4-dioxane-2,5-dione, commonly known as lactide. This document

is intended for professionals in research and drug development who work with this compound.

Chemical and Physical Properties
3,6-Dimethyl-1,4-dioxane-2,5-dione, or lactide, is the cyclic di-ester of lactic acid. It is a key

monomer in the synthesis of polylactic acid (PLA), a biodegradable and biocompatible polymer

with numerous applications in the medical and pharmaceutical fields.[1][2][3] Lactide exists in

several stereoisomeric forms, including L-lactide, D-lactide, and meso-lactide, which influence

the properties of the resulting PLA.[1]

Table 1: Physical and Chemical Properties of 3,6-Dimethyl-1,4-dioxane-2,5-dione
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Property Value

Synonyms Lactide, dilactide

CAS Number 95-96-5

Molecular Formula C₆H₈O₄

Molecular Weight 144.13 g/mol

Appearance White to off-white crystals or solid

Melting Point 116-119 °C

Boiling Point 142 °C at 8 mmHg

Solubility
Soluble in water (hydrolyzes), alcohols, ethyl

acetate, acetone, chloroform, and toluene.[1]

Hygroscopicity
Hygroscopic; readily absorbs moisture from the

air.

Hazard Identification and Safety Precautions
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 3,6-Dimethyl-1,4-dioxane-2,5-dione is classified as causing serious eye irritation.[4]

When in contact with moisture, it hydrolyzes to lactic acid, which can cause severe irritation

and burns to tissues.[4]

Table 2: Hazard and Safety Information
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Hazard Category GHS Classification Precautionary Statements

Eye Irritation Category 2A
P264: Wash hands thoroughly

after handling.

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P337+P313: If eye irritation

persists: Get medical

advice/attention.

Skin Irritation May cause skin irritation.
P280: Wear protective

gloves/protective clothing.

Respiratory Irritation
May cause respiratory tract

irritation if inhaled as dust.
P261: Avoid breathing dust.

Occupational Exposure Limits (OELs): Currently, there are no established occupational

exposure limits for 3,6-Dimethyl-1,4-dioxane-2,5-dione by major regulatory bodies such as

OSHA.[5]

Handling and Storage
Proper handling and storage procedures are crucial due to the hygroscopic and irritant nature

of lactide.

Personal Protective Equipment (PPE)
A comprehensive safety workflow for handling 3,6-Dimethyl-1,4-dioxane-2,5-dione is outlined

below.
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Preparation

Handling

Storage Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE:
- Safety Goggles/Face Shield

- Nitrile Gloves
- Lab Coat

Ensure Adequate Ventilation
(Fume Hood)

Weigh Solid in a Dry,
Inert Atmosphere (Glove Box)

or Quickly in a Well-Ventilated Area

Transfer to Reaction Vessel

Store in a Tightly Sealed Container Dispose of as Chemical Waste
in Accordance with Local Regulations

Clean Spills Promptly

Keep in a Cool, Dry Place
(2-8°C Recommended) with Desiccant

Click to download full resolution via product page

Caption: General workflow for the safe handling of 3,6-Dimethyl-1,4-dioxane-2,5-dione.
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Storage
Containers: Store in a tightly sealed, airtight container to prevent moisture absorption.[6]

Conditions: Keep in a cool, dry, and well-ventilated place. Refrigeration at 2-8°C is often

recommended.[7] Store with a desiccant to maintain a dry environment.[8]

Incompatible Materials: Avoid storage with strong oxidizing agents, acids, and bases.[5]

Experimental Protocols
Synthesis and Purification of Lactide
The synthesis of lactide from lactic acid is a multi-step process involving dehydration,

oligomerization, and depolymerization, followed by purification.
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Synthesis Purification

Lactic Acid
(Aqueous Solution)

Dehydration
(e.g., 120-170°C, vacuum)

Low MW PLA
(Oligomer)

Depolymerization
(e.g., 190-250°C, vacuum,

Sn(Oct)₂ catalyst)
Crude Lactide

Recrystallization
(e.g., from Toluene or

Ethyl Acetate)
Filtration Vacuum Drying Pure Lactide (>99.5%)
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Preparation

Polymerization

Work-up

High-Purity Lactide

Combine Lactide, Catalyst,
and Initiator in Reactor

Catalyst
(e.g., Sn(Oct)₂)

Initiator (e.g., Alcohol)
Dry, Inert Atmosphere Reactor

Heat to Polymerization
Temperature (e.g., 140-190°C)

Ring-Opening Polymerization

Dissolve Polymer in
Solvent (e.g., Chloroform)

Precipitate in Non-Solvent
(e.g., Methanol)

Collect and Dry PLA

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Lactide: Production Routes, Properties, and Applications - PMC [pmc.ncbi.nlm.nih.gov]

2. polylactide.com [polylactide.com]

3. Buy 3,6-Dimethyl-1,4-dioxane-2,5-dione | 95-96-5 [smolecule.com]

4. natureworksllc.com [natureworksllc.com]

5. fishersci.com [fishersci.com]

6. tutorchase.com [tutorchase.com]

7. (3S)-cis-3,6-Dimethyl-1,4-dioxane-2,5-dione 98 4511-42-6 [sigmaaldrich.com]

8. akinainc.com [akinainc.com]

To cite this document: BenchChem. [Safety and handling of 3,6-Dimethyl-1,4-dioxane-2,5-
dione]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217422#safety-and-handling-of-3-6-dimethyl-1-4-
dioxane-2-5-dione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

